3-(2-Ethoxy-ethyl)-1H-indol-6-ylamine
Cat. No. B8286788
M. Wt: 204.27 g/mol
InChI Key: SKRJZZSNDMLDLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741925B2
Procedure details
3-(2-Ethoxy-ethyl)-1H-indol-6-ylamine (B-16) was synthesized following the general scheme above starting from 6-nitroindole and 1-bromo-2-ethoxy-ethane. Overall yield (15%). HPLC ret. time 1.56 min, 10-99% CH3CN, 5 min run; ESI-MS 205.1 m/z (MH+).
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:12]=[C:11]2[C:7]([CH:8]=[CH:9][NH:10]2)=[CH:6][CH:5]=1)([O-])=O.Br[CH2:14][CH2:15][O:16][CH2:17][CH3:18]>CC#N>[CH2:15]([O:16][CH2:17][CH2:18][C:8]1[C:7]2[C:11](=[CH:12][C:4]([NH2:1])=[CH:5][CH:6]=2)[NH:10][CH:9]=1)[CH3:14]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C2C=CNC2=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCOCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Overall yield (15%)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OCCC1=CNC2=CC(=CC=C12)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
